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Compound of Interest

Compound Name: Ethoxazene

Cat. No.: B1216092 Get Quote

Despite its identification as a potential antimalarial and analgesic agent, a comprehensive

review of publicly accessible scientific literature reveals a significant lack of in-depth early

research and clinical studies on Ethoxazene. The compound, chemically known as 4-[(4-

ethoxyphenyl)diazenyl]benzene-1,3-diamine with the CAS number 94-10-0, and its synonyms

(Etoxazene, Serenium, Diamazol) appear infrequently in research databases, and detailed

experimental data remains elusive.

This technical guide sought to provide a thorough overview of the core preclinical and clinical

research on Ethoxazene, including quantitative data, experimental protocols, and

visualizations of its molecular pathways. However, the available information is insufficient to

construct such a detailed analysis. The existing public data primarily consists of chemical

identifiers and very high-level classifications, without the substantive scientific studies

necessary to fulfill the requirements of an in-depth technical whitepaper for a research-focused

audience.

Summary of Available Information
While detailed studies are not available, the following information has been collated from

various chemical and drug databases:

Chemical Properties:
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Property Value

IUPAC Name
4-[(4-ethoxyphenyl)diazenyl]benzene-1,3-

diamine

CAS Number 94-10-0

Molecular Formula C14H16N4O

Synonyms Etoxazene, Serenium, Diamazol

Therapeutic Class Antimalarial, Analgesic (putative)

Limitations and Unanswered Questions
The scarcity of data on Ethoxazene leaves many critical questions unanswered for the

scientific community. There is no publicly available information regarding its:

Mechanism of Action: The specific molecular targets and signaling pathways through which

Ethoxazene may exert its antimalarial or analgesic effects are unknown.

Pharmacokinetics: Data on its absorption, distribution, metabolism, and excretion (ADME)

profile are not available.

Pharmacodynamics: The relationship between drug concentration and its observed effects

has not been characterized.

Preclinical Efficacy: No in vivo or in vitro studies demonstrating its efficacy in animal models

of malaria or pain are publicly documented.

Toxicology and Safety Profile: Information on its potential adverse effects, dose-limiting

toxicities, and overall safety is absent from the public domain.

Clinical Trials: There is no evidence of any completed or ongoing clinical trials investigating

the safety and efficacy of Ethoxazene in humans.

Visualizations
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Due to the lack of defined signaling pathways or experimental workflows in the available

literature, it is not possible to generate the requested Graphviz diagrams. The creation of such

visualizations is contingent on the availability of data detailing the molecular interactions and

experimental processes associated with the compound.

Conclusion
For researchers, scientists, and drug development professionals, Ethoxazene represents an

enigmatic compound. While its chemical structure is known and it has been associated with

potential therapeutic applications, the foundational preclinical and clinical research that is

essential for any modern drug development program is not publicly accessible. It is possible

that research on Ethoxazene was conducted but never published, or that it was discontinued

at a very early stage. As it stands, the lack of empirical data makes it impossible to provide a

detailed technical guide on its early research and clinical studies. Further investigation into

private or historical archives may be necessary to uncover any substantive scientific work on

this compound.

To cite this document: BenchChem. [Ethoxazene: An Obscure Azo Dye with Limited Publicly
Available Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216092#ethoxazene-early-research-and-clinical-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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